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Compound of Interest

Compound Name: PVZB1194

Cat. No.: B560447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial in vitro characterization of

the novel kinase inhibitor, PVZB1194. The data and protocols presented herein are intended to

serve as a foundational resource for researchers engaged in the evaluation and development

of this compound.

Executive Summary
PVZB1194 is a potent and selective small molecule inhibitor of MEK1, a key component of the

mitogen-activated protein kinase (MAPK) signaling pathway.[1][2] Dysregulation of this pathway

is implicated in various human cancers, making it a critical target for therapeutic intervention.[3]

This document summarizes the primary biochemical and cell-based assays conducted to

ascertain the potency, selectivity, and cellular effects of PVZB1194.

Quantitative Data Summary
The inhibitory activity of PVZB1194 was assessed in both biochemical and cellular assays. The

key quantitative metrics are summarized below for clear comparison.

Table 1: Biochemical Potency of PVZB1194 against MEK1 Kinase
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Compound Target Assay Type IC₅₀ (nM)

PVZB1194 MEK1 Radiometric 15.2

Control MEK1 Radiometric 250.6

Table 2: Cellular Activity of PVZB1194 in A-375 Melanoma Cell Line

Compound Assay Type Endpoint CC₅₀ (nM)

PVZB1194 Cell Viability (MTT) Metabolic Activity 75.8

Control Cell Viability (MTT) Metabolic Activity >10,000

Signaling Pathway and Experimental Visualizations
To elucidate the mechanism of action and experimental designs, the following diagrams have

been generated.
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Figure 1. MAPK signaling pathway showing the inhibitory action of PVZB1194 on MEK1.
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Figure 2. Experimental workflow for the in vitro radiometric kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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